Cas no 347336-42-9 (3-chloro-N-(1,2-dihydroacenaphthylen-5-yl)-1-benzothiophene-2-carboxamide)

• Product Name: 3-chloro-N-(1,2-dihydroacenaphthylen-5-yl)-1-benzothiophene-2-carboxamide
• CAS No: 347336-42-9
• MF: C₂₁H₁₄ClNOS
• MW: 363.859962940216
• CID: 6194987
• PubChem ID: 1348363
• Update Time: 2025-10-31

3-chloro-N-(1,2-dihydroacenaphthylen-5-yl)-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(1,2-dihydroacenaphthylen-5-yl)-1-benzothiophene-2-carboxamide
• Oprea1_063957
• 347336-42-9
• 3-chloro-N-(1,2-dihydroacenaphthylen-5-yl)benzo[b]thiophene-2-carboxamide
• AKOS003227954
• F0359-0243

• Inchi： 1S/C21H14ClNOS/c22-19-15-5-1-2-7-17(15)25-20(19)21(24)23-16-11-10-13-9-8-12-4-3-6-14(16)18(12)13/h1-7,10-11H,8-9H2,(H,23,24)
• InChI Key： ZWPMQIQVUDGUCF-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2SC=1C(NC1=CC=C2CCC3C=CC=C1C2=3)=O

Computed Properties

• Exact Mass: 363.0484629g/mol
• Monoisotopic Mass: 363.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-chloro-N-(1,2-dihydroacenaphthylen-5-yl)-1-benzothiophene-2-carboxamide

Professional Introduction to Compound with CAS No. 347336-42-9 and Product Name: 3-chloro-N-(1,2-dihydroacenaphthylen-5-yl)-1-benzothiophene-2-carboxamide

The compound with the CAS number 347336-42-9 and the product name 3-chloro-N-(1,2-dihydroacenaphthylen-5-yl)-1-benzothiophene-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The molecular framework of this compound integrates several key structural motifs, including a chlorinated benzothiophene core and an acenaphthylene substituent, which are known to contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the inherent structural diversity of heterocyclic compounds. The benzothiophene scaffold, in particular, has been extensively studied for its role in medicinal chemistry due to its ability to modulate various biological pathways. The presence of a chloro substituent at the 3-position of the benzothiophene ring enhances the electrophilicity of the molecule, making it a valuable intermediate for further functionalization. This feature is particularly relevant in the context of drug discovery, where such modifications can improve binding affinity and selectivity.

The acenaphthylene moiety attached to the nitrogen atom via an amide linkage introduces additional complexity to the molecule. Acenaphthylene derivatives are known for their aromatic stability and potential as bioisosteres in drug design. The 3-chloro-N-(1,2-dihydroacenaphthylen-5-yl)-1-benzothiophene-2-carboxamide structure represents an elegant fusion of these two structural motifs, which may contribute to its unique pharmacological profile. This compound has been synthesized through a multi-step process that involves careful control of reaction conditions to ensure high yield and purity.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new pharmaceuticals. The combination of a chlorinated benzothiophene and an acenaphthylene group creates a scaffold that is both structurally diverse and biologically relevant. Preliminary studies have suggested that this compound exhibits promising activity against various targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. The amide linkage not only provides stability but also offers opportunities for further derivatization, allowing for fine-tuning of biological activity.

The synthesis of 3-chloro-N-(1,2-dihydroacenaphthylen-5-yl)-1-benzothiophene-2-carboxamide involves several key steps that highlight the synthetic ingenuity required to construct such complex molecules. The chlorination step at the 3-position of the benzothiophene ring is particularly critical, as it sets the stage for subsequent functionalization. This step is typically carried out under controlled conditions to prevent over-chlorination or side reactions that could compromise yield and purity.

Following chlorination, the introduction of the acenaphthylene group via an amide bond requires precise control over reaction conditions. This step often involves nucleophilic substitution or condensation reactions, which must be optimized to achieve high selectivity and yield. The use of appropriate protecting groups can also be necessary to prevent unwanted side reactions during synthesis.

The final product, 3-chloro-N-(1,2-dihydroacenaphthylen-5-yl)-1-benzothiophene-2-carboxamide, has been characterized using a range of analytical techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have confirmed its molecular structure and purity, providing confidence in its use as a starting material for further biological evaluation.

In terms of biological activity, preliminary assays have shown that this compound exhibits notable effects on certain enzymes and receptors. For instance, it has demonstrated inhibitory activity against enzymes involved in cancer cell proliferation and inflammation pathways. These findings are particularly intriguing given the growing body of evidence suggesting that modulating these pathways can lead to novel therapeutic strategies.

The potential applications of 3-chloro-N-(1,2-dihydroacenaphthylen-5-yl)-1-benzothiophene-2-carboxamide extend beyond oncology and inflammation research. Its unique structural features make it a versatile scaffold for further exploration in other therapeutic areas such as neurodegenerative diseases and infectious disorders. The ability to modify both the benzothiophene and acenaphthylene moieties allows for extensive derivatization efforts aimed at optimizing potency and selectivity.

Future research directions may include exploring synthetic routes that improve scalability while maintaining high chemical purity. Additionally, computational modeling studies could provide valuable insights into how structural modifications influence biological activity. By integrating experimental data with computational approaches, researchers can accelerate the discovery process and identify promising candidates for clinical development.

The development of new pharmaceuticals relies heavily on innovative molecular design principles that leverage existing scaffolds while introducing novel features. The compound with CAS number 347336-42-9 exemplifies this approach by combining established heterocyclic motifs with functional groups known to enhance bioactivity. As research continues in this area, it is likely that more compounds like this will emerge as valuable tools for drug discovery efforts worldwide.